Cas no 2098087-93-3 (methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)propanoate
• CAS No: 2098087-93-3
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5728466
• PubChem ID: 121214072
• Update Time: 2023-10-27

methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)propanoate
• methyl 2-(5-amino-3-cyclopropylpyrazol-1-yl)propanoate
• F2198-5892
• AKOS026724553
• 2098087-93-3
• 1H-Pyrazole-1-acetic acid, 5-amino-3-cyclopropyl-α-methyl-, methyl ester

• Inchi： 1S/C10H15N3O2/c1-6(10(14)15-2)13-9(11)5-8(12-13)7-3-4-7/h5-7H,3-4,11H2,1-2H3
• InChI Key： IWOMEKPMFUXQIZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)N1C(=CC(C2CC2)=N1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 364.7±37.0 °C(Predicted)
• pka: 3.96±0.10(Predicted)